![molecular formula C15H15N3O2S B2391178 2-(2-hydroxyethylsulfanyl)-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one CAS No. 888445-31-6](/img/structure/B2391178.png)
2-(2-hydroxyethylsulfanyl)-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one
Overview
Description
The compound “2-(2-hydroxyethylsulfanyl)-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one” is a derivative of indole . Indole derivatives are known for their diverse biological activities and clinical applications . They are found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Scientific Research Applications
- New (2-hydroxyethyl)ammonium salts of 1-R-indol-3-ylsulfanyl (sulfonyl)-alkanecarboxylic acids were synthesized. These compounds are structural analogs of highly active immunomodulators like indacetamin and VILIM .
- The (2-hydroxyethyl)ammonium salts of 1-R-indol-3-ylsulfanylacetic and -sulfonylalkanecarboxylic acids were found to have high antiproliferative activity .
- The compound’s structure suggests the presence of a hydroxyethyl group. Electrochemical oxidation under neutral conditions can be used to produce acetals/thioacetals .
- Reaction with isocyanates leads to the formation of 3-aryl-1H-pyrimido[5,4-b]indole-2,4(3H,5H)-diones .
Immunomodulation
Antiproliferative Properties
Electrochemical Synthesis of Acetals/Thioacetals
Synthesis of 3-Aryl-1H-pyrimido[5,4-b]indole-2,4(3H,5H)-diones
Synthesis of 3-Aryl-2-thioxo-2,3-dihydro-1H-pyrimido[5,4-b]indol-4(5H)-ones
Future Directions
Indole derivatives have an immeasurable potential to be explored for newer therapeutic possibilities . The diverse biological activities of these compounds have created interest among researchers to synthesize a variety of indole derivatives . Therefore, future research could focus on the synthesis and exploration of the biological activities of such compounds.
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with c-met, a protein that plays a crucial role in cancer cell survival, growth, and migration .
Mode of Action
It is suggested that the compound might interact with its targets in a way that inhibits the proliferation of cancer cells .
Biochemical Pathways
Based on its potential interaction with c-met, it could be inferred that the compound may affect pathways related to cell growth and survival .
Result of Action
It has been suggested that the compound shows moderate to excellent antiproliferative activity against cancer cells .
properties
IUPAC Name |
2-(2-hydroxyethylsulfanyl)-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S/c1-2-7-18-14(20)13-12(17-15(18)21-9-8-19)10-5-3-4-6-11(10)16-13/h2-6,16,19H,1,7-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LADMEPYOCCQHQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-hydroxyethylsulfanyl)-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one | |
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